Cas no 118333-19-0 (6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel-)

6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel- structure
118333-19-0 structure
Product Name:6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel-
CAS No:118333-19-0
Molecular Formula:C11H14N4O3S
Molecular Weight:282.31886
CID:173228
PubChem ID:3000250

6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel- Properties

Names and Identifiers

    • 6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel-
    • 9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-3H-purine-6-thione
    • Carbocyclic-2',3'-hydroxy-xylo-6-mercaptopurine
    • NSC615826
    • C-2',3'-OH-xylo-ara-6-SH-purinen
    • 6H-Purine-6-thione, 9-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, (1.alpha.,2.beta.,3.alpha.,4.alpha.)-
    • DTXSID10152100
    • 6H-Purine-6-thione, 9-(2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl)-1,9-dihydro-, (1alpha,2beta,3alpha,4alpha)-
    • 118333-19-0
    • 9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1H-purine-6-thione
    • NSC 615826
    • InChIKey: CSPPGTBBWFVGTB-YGBUUZGLSA-N
    • Inchi: InChI=1S/C11H14N4O3S/c16-2-5-1-6(9(18)8(5)17)15-4-14-7-10(15)12-3-13-11(7)19/h3-6,8-9,16-18H,1-2H2,(H,12,13,19)/t5-,6-,8+,9+/m1/s1
    • SMILES: OC[C@H]1C[C@@H](N2C=NC3C(N=CNC2=3)=S)[C@H](O)[C@H]1O

Computed Properties

  • Exact Mass: 282.079
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 282.079
  • Heavy Atom Count: 19
  • Complexity: 407
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: _0
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • Refractive Index: 1.88
  • Boiling Point: 631.5°Cat760mmHg
  • Flash Point: 335.7°C
  • Density: 1.88

6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel- Related Literature

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